Cas no 896378-47-5 (N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide
• CAS No: 896378-47-5
• MF: C₂₀H₁₈ClN₃O₂S
• MW: 399.893822193146
• CID: 5479725
• Update Time: 2025-07-02

N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-chlorophenyl)-N2-[2-[2-(4-methylphenyl)-4-thiazolyl]ethyl]-
• N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide

• Inchi： 1S/C20H18ClN3O2S/c1-13-6-8-14(9-7-13)20-23-15(12-27-20)10-11-22-18(25)19(26)24-17-5-3-2-4-16(17)21/h2-9,12H,10-11H2,1H3,(H,22,25)(H,24,26)
• InChI Key： IAGFWOOHYSISEB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C(NCCC1=CSC(C2=CC=C(C)C=C2)=N1)=O

Additional information on N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide

Professional Introduction to N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide (CAS No. 896378-47-5)

N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 896378-47-5, represents a promising candidate for further exploration in drug development. Its molecular structure, characterized by a combination of aromatic rings, heterocyclic moieties, and amide functional groups, suggests potential biological activity that warrants in-depth investigation.

The compound's name provides a detailed insight into its chemical composition. The presence of a 2-chlorophenyl group indicates the incorporation of a chlorinated aromatic ring, which is often utilized in medicinal chemistry due to its ability to modulate electronic properties and enhance binding affinity. The core structure includes an 1,3-thiazole ring, a well-known scaffold in pharmaceuticals, known for its antimicrobial and anti-inflammatory properties. Additionally, the ethyl chain extending from the thiazole ring, terminated by an amide group, introduces further complexity and potential for interaction with biological targets.

In recent years, there has been a surge in research focusing on thiazole derivatives due to their diverse pharmacological activities. The 4-methylphenyl substituent in this compound adds another layer of functionality, potentially influencing both the solubility and bioavailability of the molecule. The amide linkage not only contributes to the compound's overall solubility but also serves as a critical pharmacophore for interactions with biological receptors.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis pathway involves careful selection of reagents and conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the carbon-carbon bonds essential for the compound's structure. The incorporation of protective groups and subsequent deprotection steps are crucial to prevent unwanted side reactions and ensure the integrity of the target molecule.

The pharmacological potential of N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide has been explored in several preclinical studies. Researchers have been particularly interested in its potential as an inhibitor of various enzymes implicated in inflammatory and infectious diseases. The thiazole ring is known to exhibit inhibitory activity against enzymes such as COX-2 and LOX, which are key players in the inflammatory response. Additionally, the chlorophenyl moiety may enhance binding affinity to specific protein targets by introducing hydrophobic interactions and electronic modulation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies using software like AutoDock or Schrödinger have been instrumental in predicting how N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide interacts with biological targets. These simulations provide valuable insights into binding affinities, binding modes, and potential side effects before expensive wet-lab experiments are conducted.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial results suggest that it may exert its effects by modulating intracellular signaling pathways associated with inflammation and cell proliferation. The amide group appears to be crucial for these interactions, possibly through hydrogen bonding with polar residues on the target protein. Further studies are needed to confirm these findings and explore potential therapeutic applications.

The development of novel pharmaceuticals is a lengthy and costly process that requires extensive testing for efficacy and safety. However, compounds like N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide offer hope for discovering new treatments for various diseases. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery process and bring new therapies to patients more quickly.

The future directions for research on this compound include optimizing its chemical structure for improved pharmacokinetic properties and exploring its potential in combination therapies. By modifying substituents or altering functional groups, scientists can fine-tune the molecule's activity profile to enhance its therapeutic effect while minimizing side effects. Additionally, investigating its interactions with other biological targets may uncover new applications beyond its initial intended use.

In conclusion, N'-(2-chlorophenyl)-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}ethanediamide (CAS No. 896378-47-5) is a promising compound with significant potential in pharmaceutical research. Its complex structure suggests multiple points of interaction with biological systems, making it a valuable candidate for further exploration. With continued advancements in synthetic chemistry and computational biology, this molecule may one day contribute to the development of novel treatments for human diseases.